Cas no 2388-71-8 (Benzene, 1,3,5-tris(methylthio)-)

• Product Name: Benzene, 1,3,5-tris(methylthio)-
• CAS No: 2388-71-8
• MF: C₉H₁₂S₃
• MW: 216.386578559875
• CID: 1415566
• PubChem ID: 12719215
• Update Time: 2025-04-20

Benzene, 1,3,5-tris(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tris(methylthio)-
• 2388-71-8
• DTXSID901308000
• 1,3,5-Tris(methylthio)benzene
• SCHEMBL2866234

• Inchi： 1S/C9H12S3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3
• InChI Key： SPXSBLGQTGUAQM-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C=1)SC)SC

Computed Properties

• Exact Mass: 216.01026
• Monoisotopic Mass: 216.01011390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 0